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Compound of Interest
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Cat. No.: B1251353

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview and detailed protocol for the total synthesis

of (-)-lasonolide A, a marine-derived macrolide with potent cytotoxic activity against a range of

cancer cell lines. The synthetic strategy detailed herein follows the convergent approach

developed by Trost and coworkers, which is highlighted by a key ruthenium-catalyzed alkene-

alkyne coupling reaction. This document is intended to serve as a practical guide for

researchers in organic synthesis and medicinal chemistry.

Introduction
(-)-Lasonolide A is a 20-membered macrolide featuring two substituted tetrahydropyran rings

and a unique 1,4-diene moiety. Its significant biological activity has made it an attractive target

for total synthesis. The convergent strategy developed by Trost's group allows for the efficient

construction of this complex natural product from two advanced fragments: an alkyne-

containing northern fragment and a vinyl-substituted southern fragment.[1][2] Key

transformations in this synthesis include a stereoselective zinc-catalyzed aldol reaction, an

enzyme-mediated dynamic kinetic resolution, and a crucial ruthenium-catalyzed alkene-alkyne
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coupling to unite the two fragments, followed by a Yamaguchi macrolactonization to form the

macrocycle.[1][2]

Retrosynthetic Analysis and Strategy
The retrosynthetic analysis of (-)-lasonolide A reveals a disconnection at the ester linkage and

the C12-C13 bond, leading to the seco-acid. A further disconnection via a ruthenium-catalyzed

alkene-alkyne coupling reveals the two key fragments: the northern alkyne and the southern

alkene.
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Figure 1: Retrosynthetic analysis of (-)-Lasonolide A.

Synthesis of the Northern Alkyne Fragment
The synthesis of the northern alkyne fragment commences with a dinuclear zinc-catalyzed

asymmetric aldol reaction to establish the initial stereocenter.[1] This is followed by a series of

transformations including a diastereoselective reduction, acetal formation, and a Horner-

Wadsworth-Emmons olefination with a subsequent intramolecular oxy-Michael addition to

construct the tetrahydropyran ring.[1][2]
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Key Transformations and Quantitative Data for Northern
Alkyne Synthesis

Step
Reactant
s

Key
Reagents
/Catalyst

Product Yield (%) d.r. ee (%)

1.

Asymmetri

c Aldol

Reaction

Ynone,

Aldehyde

Dinuclear

Zn-catalyst

β-Hydroxy

ketone
54 - 99

2.

Diastereos

elective

Reduction

β-Hydroxy

ketone
DIBAL-H

syn-1,3-

Diol
- >20:1 -

3.

Benzyliden

e Acetal

Formation

syn-1,3-

Diol

Benzaldeh

yde

dimethyl

acetal,

CSA

Benzyliden

e acetal
- - -

4. HWE

Olefination/

Oxy-

Michael

Phosphona

te,

Aldehyde

KHMDS,

18-crown-6

Tetrahydro

pyran
94

Single

isomer
-

5. Acetal

Hydrolysis/

Lactolizatio

n

Benzyliden

e acetal

LiBF4, aq.

MeCN

Bicyclic

Lactol

(Alkyne

Fragment)

96 - -

Experimental Protocol: Asymmetric Aldol Reaction
To a solution of the dinuclear zinc catalyst (0.1 mmol) in THF (2 mL) at -20 °C is added a

solution of the ynone (1.0 mmol) in THF (1 mL). After stirring for 30 minutes, the aldehyde (1.2

mmol) is added dropwise. The reaction mixture is stirred at -20 °C for 72 hours.[1] The reaction

is then quenched with saturated aqueous NH4Cl solution and extracted with ethyl acetate. The
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combined organic layers are washed with brine, dried over Na2SO4, and concentrated under

reduced pressure. The residue is purified by flash column chromatography on silica gel to

afford the β-hydroxy ketone.[1]

Synthesis of the Southern Alkene Fragment
The synthesis of the southern alkene fragment relies on a dynamic kinetic asymmetric

reduction of a β-ketoester using an engineered enzyme to set the absolute stereochemistry of

the southern tetrahydropyran ring.[1][2] Subsequent steps involve the formation of a dienoate

fragment via a Horner-Wadsworth-Emmons olefination.[1]

Key Transformations and Quantitative Data for Southern
Alkene Synthesis
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Step
Reactant
s

Key
Reagents
/Catalyst

Product Yield (%) d.r. ee (%)

1. Dynamic

Kinetic

Reduction

β-

Ketoester

Engineere

d Enzyme,

NADPH, 2-

propanol

syn-

Hydroxy

ester

75 4:1 >95

2. Silyl

Protection

syn-

Hydroxy

ester

TBSCl,

Imidazole

TBS-

protected

ester

- - -

3. Weinreb

Amide

Formation

TBS-

protected

ester

Me(OMe)N

H·HCl, i-

PrMgCl

Weinreb

amide
- - -

4. Ynone

Formation

Weinreb

amide

Propargylm

agnesium

bromide

Ynone - - -

5. CBS

Reduction
Ynone

(S)-CBS,

BH3·DMS

Propargyl

alcohol
50-70 6.7:1 -

6.

Tetrahydro

pyran

Formation

Propargyl

alcohol
-

Tetrahydro

pyran
- - -

7. HWE

Olefination
Aldehyde

Phosphona

te

Dienoate

(Alkene

Fragment)

- - -

Experimental Protocol: Dynamic Kinetic Asymmetric
Reduction
To a solution of the β-ketoester (1.0 mmol) in a phosphate buffer (pH 4.5) is added the

engineered enzyme and NADPH. 2-Propanol is used as the reductant. The mixture is stirred at

room temperature until the starting material is consumed (monitored by TLC). The reaction
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mixture is then extracted with ethyl acetate, and the combined organic layers are washed with

brine, dried over Na2SO4, and concentrated. The crude product is purified by flash

chromatography to yield the syn-hydroxy ester.[1]

Fragment Coupling and Macrolactonization
The crucial step in the total synthesis is the coupling of the northern alkyne and southern

alkene fragments using a ruthenium catalyst, [CpRu(MeCN)3]PF6, which favors the formation

of the desired linear 1,4-diene over the branched isomer.[1][2] The synthesis is completed by a

Yamaguchi macrolactonization of the resulting seco-acid.[1]

Fragment Synthesis

Fragment Coupling and Macrolactonization
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Figure 2: Overall workflow for the total synthesis of (-)-Lasonolide A.

Key Transformations and Quantitative Data for the Final
Steps

Step Reactants
Key
Reagents/C
atalyst

Product Yield (%)
Linear:Bran
ched Ratio

1. Ru-

catalyzed

Alkene-

Alkyne

Coupling

Northern

Alkyne,

Southern

Alkene

[CpRu(MeCN

)3]PF6,

Acetone

Coupled

Product
43-69 2:1 to 3:1

2. Yamaguchi

Macrolactoniz

ation

Seco-acid

2,4,6-

Trichlorobenz

oyl chloride,

DMAP, Et3N

Protected (-)-

Lasonolide A
40-62 -

3. Final

Deprotection

Protected (-)-

Lasonolide A
HF·Pyridine

(-)-Lasonolide

A
75 -

Experimental Protocol: Ru-catalyzed Alkene-Alkyne
Coupling
To a solution of the alkyne fragment (1.0 equiv) and the alkene fragment (1.2 equiv) in acetone

is added [CpRu(MeCN)3]PF6 (10 mol%). The reaction mixture is stirred at room temperature

for 14 hours.[1] The solvent is removed under reduced pressure, and the residue is purified by

flash column chromatography on silica gel to separate the linear and branched isomers and to

afford the desired coupled product.[1]

Experimental Protocol: Yamaguchi Macrolactonization
To a solution of the seco-acid (1.0 equiv) in THF is added triethylamine (5.0 equiv) and 2,4,6-

trichlorobenzoyl chloride (1.5 equiv) at room temperature. After stirring for 2 hours, the mixture
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is diluted with toluene and added dropwise to a solution of DMAP (7.0 equiv) in toluene at 80

°C over a period of 6 hours. The reaction mixture is stirred for an additional 12 hours at 80 °C.

After cooling to room temperature, the mixture is filtered, and the filtrate is concentrated. The

residue is purified by flash chromatography to yield the protected (-)-lasonolide A.[1]

Conclusion
This application note provides a detailed protocol for the total synthesis of (-)-lasonolide A,

based on the convergent and efficient strategy developed by Trost and coworkers. The key

features of this synthesis, including the stereocontrolled formation of the tetrahydropyran rings

and the crucial ruthenium-catalyzed fragment coupling, have been outlined with quantitative

data and experimental procedures. This information serves as a valuable resource for

researchers engaged in the synthesis of complex natural products and the development of

novel anticancer agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Total Synthesis of (−)-Lasonolide A - PMC [pmc.ncbi.nlm.nih.gov]

2. The Trost Synthesis of (-)-Lasonolide A [organic-chemistry.org]

To cite this document: BenchChem. [Total Synthesis of (-)-Lasonolide A: A Detailed Protocol
and Application Note]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1251353/docs#total-synthesis-of-lasonolide-a-a-
detailed-protocol-and-application-note]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1251353/docs?utm_src=pdf-body#total-synthesis-of-lasonolide-a-a-detailed-protocol-and-application-note
https://pmc.ncbi.nlm.nih.gov/articles/PMC5728428/
https://www.benchchem.com/product/b1251353/docs?utm_src=pdf-body#total-synthesis-of-lasonolide-a-a-detailed-protocol-and-application-note
https://www.benchchem.com/product/b1251353?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC5728428/
https://www.organic-chemistry.org/Highlights/2014/03November.shtm
https://www.benchchem.com/product/b1251353/docs#total-synthesis-of-lasonolide-a-a-detailed-protocol-and-application-note
https://www.benchchem.com/product/b1251353/docs#total-synthesis-of-lasonolide-a-a-detailed-protocol-and-application-note
https://www.benchchem.com/product/b1251353/docs#total-synthesis-of-lasonolide-a-a-detailed-protocol-and-application-note
https://www.benchchem.com/product/b1251353/docs#total-synthesis-of-lasonolide-a-a-detailed-protocol-and-application-note
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1251353?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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